Cas no 956756-16-4 (Pyrazine, 2-[1-(3-chlorophenyl)-1H-pyrazol-3-yl]-)

• Product Name: Pyrazine, 2-[1-(3-chlorophenyl)-1H-pyrazol-3-yl]-
• CAS No: 956756-16-4
• MF: C₁₃H₉ClN₄
• MW: 256.690360784531
• MDL: MFCD03848492
• CID: 5233219
• Update Time: 2026-03-08

Pyrazine, 2-[1-(3-chlorophenyl)-1H-pyrazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-[1-(3-chlorophenyl)-1H-pyrazol-3-yl]-

• MDL： MFCD03848492
• Inchi： 1S/C13H9ClN4/c14-10-2-1-3-11(8-10)18-7-4-12(17-18)13-9-15-5-6-16-13/h1-9H
• InChI Key： MLUVBSAQSDYMKG-UHFFFAOYSA-N
• SMILES： C1(C2C=CN(C3=CC=CC(Cl)=C3)N=2)=NC=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Pyrazine, 2-[1-(3-chlorophenyl)-1H-pyrazol-3-yl]-

Recent Advances in the Study of Pyrazine, 2-[1-(3-chlorophenyl)-1H-pyrazol-3-yl]- (CAS: 956756-16-4)

Pyrazine, 2-[1-(3-chlorophenyl)-1H-pyrazol-3-yl]-, with the CAS number 956756-16-4, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazine and pyrazole moieties, exhibits promising pharmacological properties, particularly in the context of targeted therapy and drug development. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its potential applications in treating various diseases.

One of the key areas of interest is the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Preliminary in vitro studies have demonstrated that Pyrazine, 2-[1-(3-chlorophenyl)-1H-pyrazol-3-yl]-, exhibits selective inhibition against specific kinase targets, such as JAK2 and EGFR, which are implicated in oncogenesis. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

In addition to its kinase inhibitory activity, recent research has explored the compound's pharmacokinetic properties. Advanced computational modeling and in vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies highlight the compound's favorable bioavailability and metabolic stability, which are crucial for its progression into clinical trials. However, challenges such as optimizing its solubility and minimizing off-target effects remain areas of active investigation.

Another noteworthy aspect of Pyrazine, 2-[1-(3-chlorophenyl)-1H-pyrazol-3-yl]-, is its potential application in neurodegenerative diseases. Recent preclinical studies have indicated its neuroprotective effects in models of Alzheimer's and Parkinson's diseases. The compound's ability to modulate oxidative stress and inflammation pathways has been particularly emphasized, offering a new avenue for therapeutic intervention. These findings are supported by robust experimental data, including immunohistochemical and behavioral analyses.

Despite these promising developments, further research is needed to fully elucidate the compound's mechanism of action and therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation from bench to bedside. The integration of high-throughput screening and structure-activity relationship (SAR) studies is expected to play a pivotal role in optimizing its efficacy and safety profiles.

In conclusion, Pyrazine, 2-[1-(3-chlorophenyl)-1H-pyrazol-3-yl]-, represents a compelling candidate for drug development, with its multifaceted pharmacological activities and favorable pharmacokinetic properties. Continued research and innovation in this area hold the promise of addressing unmet medical needs and advancing the field of chemical biology and medicine.